Cas no 2098111-61-4 (6-(Thiophen-3-yl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine-3-carboxylic acid)

• Product Name: 6-(Thiophen-3-yl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine-3-carboxylic acid
• CAS No: 2098111-61-4
• MF: C₁₀H₉N₃O₃S
• MW: 251.261760473251
• CID: 5041624
• Update Time: 2025-05-26

6-(Thiophen-3-yl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(thiophen-3-yl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine-3-carboxylic acid
• 6-thiophen-3-yl-6,7-dihydro-4H-triazolo[5,1-c][1,4]oxazine-3-carboxylic acid
• 6-(Thiophen-3-yl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine-3-carboxylic acid

• Inchi： 1S/C10H9N3O3S/c14-10(15)9-7-4-16-8(3-13(7)12-11-9)6-1-2-17-5-6/h1-2,5,8H,3-4H2,(H,14,15)
• InChI Key： JMLGLCYPJHUENM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1CN2C(=C(C(=O)O)N=N2)CO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 0.2
• Topological Polar Surface Area: 106

Additional information on 6-(Thiophen-3-yl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine-3-carboxylic acid

Introduction to 6-(Thiophen-3-yl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine-3-carboxylic acid (CAS No. 2098111-61-4)

6-(Thiophen-3-yl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine-3-carboxylic acid, identified by its CAS number 2098111-61-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic compounds characterized by the presence of multiple nitrogen and sulfur atoms in its framework, which endows it with unique electronic and steric properties. The thiophen-3-yl moiety, a fused five-membered aromatic ring containing sulfur, plays a crucial role in modulating the compound's reactivity and interaction with biological targets.

The 6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine core of this compound represents a sophisticated scaffold that combines two distinct heterocyclic systems: the triazolo ring and the oxazine ring. This combination has been strategically designed to enhance binding affinity and selectivity towards specific biological receptors. The carboxylic acid functional group at the 3-position provides a site for further derivatization, enabling the synthesis of analogs with tailored pharmacological properties.

In recent years, there has been a growing interest in designing molecules that incorporate both thiophene and triazolo oxazine moieties due to their demonstrated potential in drug discovery. The thiophen-3-yl group is particularly noteworthy for its ability to engage in π-stacking interactions with biomolecules, which can be exploited to improve drug delivery and bioavailability. Additionally, the triazolo ring is known for its stability and ability to participate in hydrogen bonding interactions, making it an attractive component for designing high-affinity ligands.

Recent studies have highlighted the therapeutic potential of derivatives of 6-(Thiophen-3-yl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine-3-carboxylic acid in addressing various biological challenges. For instance, research has demonstrated that modifications of this scaffold can lead to compounds with inhibitory activity against enzymes involved in inflammatory pathways. The carboxylic acid group has been particularly exploited for covalent binding strategies aimed at enhancing target engagement and reducing off-target effects.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key steps typically include cyclization reactions to form the triazolo and oxazine rings, followed by functional group interconversions to introduce the thiophen-3-yl moiety and the carboxylic acid group. Advances in synthetic methodologies have enabled more efficient routes to this molecule, reducing the reliance on hazardous reagents and improving scalability.

The biological activity of 6-(Thiophen-3-yl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine-3-carboxylic acid has been extensively evaluated in vitro and in vivo. Preclinical studies have revealed promising results in models of inflammation and pain management. The compound's ability to interact with specific protein targets suggests its potential as a lead molecule for further development into therapeutic agents. Additionally, its structural features make it amenable to optimization through structure-based drug design approaches.

The integration of computational chemistry techniques has further accelerated the discovery process for derivatives of this compound. Molecular modeling studies have provided insights into how structural variations influence binding affinity and selectivity. These insights have guided the design of novel analogs with improved pharmacokinetic profiles. The use of virtual screening platforms has also enabled high-throughput identification of promising candidates for experimental validation.

The pharmaceutical industry has shown considerable interest in exploring the therapeutic applications of molecules like 6-(Thiophen-3-yl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine-3-carboxylic acid. Collaborative efforts between academic researchers and industry scientists are ongoing to translate laboratory findings into clinical candidates. These collaborations leverage expertise in synthetic chemistry、medicinal chemistry、and pharmacology to streamline the drug development pipeline.

The future prospects for this compound are bright，with ongoing research aimed at expanding its therapeutic potential. Exploration into new derivatives，including modifications of the thiophen-3-yl group and exploration of alternative heterocyclic systems，is expected to yield novel compounds with enhanced efficacy and reduced side effects. Furthermore，investigations into prodrug formulations could improve bioavailability，making these molecules more suitable for clinical use.